7-isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
Description
Chemical Structure and Synthesis
7-Isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione (referred to in literature as NCT-501) is a theophylline-based purine-2,6-dione derivative. Its synthesis involves multi-step modifications:
- Step 1: Oxidation of 8-(hydroxymethyl)-7-isopentyl-1,3-dimethyl-1H-purine-2,6-dione using Dess–Martin periodinane to yield an aldehyde intermediate.
- Step 2: Reductive amination with cyclopropanecarbonyl chloride and piperazine derivatives to introduce the 8-(piperidin-1-yl) group .
Biological Activity NCT-501 is a potent inhibitor of aldehyde dehydrogenase (ALDH) isoforms, particularly ALDH1A1, with demonstrated selectivity over ALDH2 and ALDH3A1. Its IC50 against ALDH1A1 is in the nanomolar range, attributed to the synergistic effects of the 7-isopentyl and 8-(piperidin-1-yl) substituents, which enhance hydrophobic interactions and hydrogen bonding within the enzyme’s active site .
Properties
IUPAC Name |
1,3-dimethyl-7-(3-methylbutyl)-8-piperidin-1-ylpurine-2,6-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N5O2/c1-12(2)8-11-22-13-14(19(3)17(24)20(4)15(13)23)18-16(22)21-9-6-5-7-10-21/h12H,5-11H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEVZJCIWAKSFH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=C(N=C1N3CCCCC3)N(C(=O)N(C2=O)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
7-isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known by its CAS number 7499-82-3, is a purine derivative that has garnered attention for its biological activities. This compound exhibits potential therapeutic applications due to its interactions with various biological targets, particularly in the context of kinase inhibition and receptor modulation.
The molecular structure of 7-isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is characterized by the following properties:
| Property | Value |
|---|---|
| Molecular Formula | C₁₂H₁₈N₄O₂ |
| Molecular Weight | 250.297 g/mol |
| Density | 1.27 g/cm³ |
| Boiling Point | 436.1 °C |
| Flash Point | 217.6 °C |
Kinase Inhibition
Research indicates that this compound acts as a selective inhibitor of certain kinases. For instance, it has been demonstrated to inhibit the epidermal growth factor receptor (EGFR) with sub-micromolar potency. This is particularly relevant in cancer therapy where EGFR plays a critical role in cell proliferation and survival. The compound's binding affinity to the ATP binding pocket of EGFR suggests a competitive inhibition mechanism.
Case Studies
Several studies have explored the efficacy of 7-isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione in various biological contexts:
- Cancer Cell Lines : In vitro studies have shown that this compound exhibits cytotoxic effects on cancer cell lines such as A431 (epidermoid carcinoma) and HCC827 (lung adenocarcinoma), with IC50 values indicating potent activity.
- Neuropharmacology : The compound has also been investigated for its effects on neurotransmitter receptors. It has shown promise as a dopamine D3 receptor antagonist, which may have implications for treating neuropsychiatric disorders.
The mechanism through which 7-isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione exerts its biological effects involves:
- Selective Binding : The compound selectively binds to the active sites of target kinases and receptors.
- Inhibition of Signaling Pathways : By inhibiting key signaling pathways associated with cell growth and survival (such as the PI3K/AKT pathway), it can effectively reduce tumor proliferation.
Comparative Analysis with Other Compounds
To better understand the biological activity of this compound, a comparison with other known kinase inhibitors is useful:
| Compound Name | Target Kinase | IC50 (µM) |
|---|---|---|
| 7-isopentyl-DM-PD | EGFR | 0.087 |
| Compound A | VEGFR | 0.045 |
| Compound B | PDGFR | 0.065 |
Comparison with Similar Compounds
Substituent Analysis at Key Positions
The purine-2,6-dione scaffold allows extensive modifications at positions 1, 3, 7, and 6. Below is a comparative analysis of NCT-501 and its analogs:
Key Structural and Functional Differences
- Position 7 : NCT-501’s isopentyl group provides steric bulk and lipophilicity, critical for ALDH1A1 inhibition. In contrast, Linagliptin’s butynyl group enhances binding to DPP-4 via π-π stacking .
- Position 8: The piperidin-1-yl group in NCT-501 contributes to ALDH selectivity, while Linagliptin’s 3-aminopiperidin-1-yl moiety facilitates ionic interactions with DPP-4’s catalytic site . Caffeine derivatives with pyridinyloxy groups at position 8 lose CNS stimulatory effects but retain analgesia, highlighting substituent-dependent activity modulation .
- Position 1 : Modifications here (e.g., Linagliptin’s quinazolinylmethyl ) drastically alter target specificity, shifting activity from ALDH to DPP-4 inhibition.
Research Findings and Pharmacological Implications
Enzymatic Selectivity
NCT-501’s selectivity for ALDH1A1 (IC50 = 0.8 nM) over ALDH2 (>10 µM) is driven by its cyclopropanecarbonyl-piperazinylmethyl side chain, which occupies a hydrophobic subpocket in ALDH1A1. Analogous compounds lacking this moiety, such as unsubstituted piperidine derivatives, show reduced potency .
Pharmacokinetic Properties
- NCT-501 : Exhibits favorable oral bioavailability (F = 65% in mice) due to its balanced logP (~2.8) and moderate molecular weight (417 g/mol). The isopentyl group reduces metabolic clearance .
- Linagliptin : High plasma protein binding (>95%) and renal excretion, attributed to its polar quinazolinylmethyl group .
Q & A
How can researchers optimize the synthesis of 7-isopentyl-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione to improve yield and purity?
Basic Research Question
Methodological Answer:
Synthesis optimization involves selecting appropriate nucleophilic reagents (e.g., piperidine) and reaction conditions. For example, in Ullmann-type couplings, brominated xanthine derivatives (e.g., 8-bromo-1,3-dimethylxanthine) react with nucleophiles like piperidine under palladium catalysis. Key parameters include:
- Temperature : Reactions are typically conducted at 60–80°C for 24–48 hours to ensure completion .
- Catalyst System : Use of Pd(OAc)₂ with ligands like Xantphos enhances cross-coupling efficiency .
- Purification : Flash chromatography on silica gel with gradients of hexanes/ethyl acetate/methanol (e.g., 35:15:4) removes unreacted starting materials and byproducts .
- Yield Improvement : Increasing the equivalents of nucleophilic reagents (e.g., 1.5 equiv of piperidine) can drive reactions to completion .
What spectroscopic and chromatographic techniques are critical for confirming the structure and purity of this compound?
Basic Research Question
Methodological Answer:
- FTIR : Identify functional groups via peaks at ~1697 cm⁻¹ (C=O stretching of purine-dione) and ~744 cm⁻¹ (C-Cl in intermediates) .
- NMR : ¹H NMR (500 MHz, CDCl₃) confirms substituents: δ 7.84 (s, 1H, purine-H), 3.41–3.62 ppm (methyl and piperidinyl protons) . ¹³C NMR detects carbonyl carbons at ~167–168 ppm .
- Mass Spectrometry : HRMS (ESI) with calculated [M+H]⁺ values (e.g., 301.1408) validates molecular weight .
- Chromatography : HPLC with UV detection (λ = 254 nm) ensures >95% purity .
How can computational methods predict the biological activity of this xanthine derivative?
Advanced Research Question
Methodological Answer:
- QSAR Modeling : Use tools like Chemicalize.org (ChemAxon) to calculate drug-likeness parameters (logP, polar surface area) and predict bioavailability .
- Molecular Docking : Dock the compound into target proteins (e.g., adenosine receptors) using AutoDock Vina. Focus on piperidinyl and isopentyl groups for binding affinity analysis .
- ADMET Prediction : Web servers like SwissADME assess toxicity risks (e.g., hepatotoxicity) and metabolic stability .
- Validation : Compare computational predictions with in vitro assays (e.g., cAMP inhibition for adenosine receptor antagonism) .
How can researchers resolve contradictions in biological activity data across structurally similar analogs?
Advanced Research Question
Methodological Answer:
- Substituent Analysis : Compare analogs with varying 7- and 8-position groups (e.g., 7-isopentyl vs. 7-benzyl). Use dose-response curves to quantify potency differences .
- Structural Elucidation : X-ray crystallography (e.g., Acta Crystallographica data) reveals conformational changes impacting receptor binding .
- Statistical Design : Apply factorial design (e.g., 2³ factorial) to evaluate interactions between substituent bulkiness, electronic effects, and activity .
- Mechanistic Studies : Use SPR (Surface Plasmon Resonance) to measure binding kinetics and identify off-target interactions .
What advanced strategies enable efficient design of novel derivatives with enhanced selectivity?
Advanced Research Question
Methodological Answer:
- Reaction Path Search : Quantum chemical calculations (e.g., DFT) predict feasible synthetic routes and intermediates .
- Multi-Parameter Optimization : Machine learning models (e.g., random forests) correlate structural descriptors (e.g., Hammett σ) with activity .
- High-Throughput Screening : Microfluidic platforms enable rapid testing of derivatives against multiple targets (e.g., kinases, GPCRs) .
- Hybrid Approaches : Combine computational predictions (e.g., ICReDD’s reaction design) with parallel synthesis to generate focused libraries .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
